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Compound of Interest

Compound Name:
2-Chloroethanamine-

d4hydrochloride

Cat. No.: B1146207 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for 2-Chloroethanamine-d4

hydrochloride (CAS 172333-26-5) is not readily available in the public domain. This guide has

been compiled using data from the safety data sheets of its non-deuterated analogue, 2-

Chloroethylamine hydrochloride (CAS 870-24-6). The toxicological properties of the deuterated

compound have not been fully investigated.[1] This material should be handled with extreme

care by trained professionals only, assuming it presents similar or identical hazards to its non-

deuterated counterpart.
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Property Value

Chemical Name 2-Chloroethanamine-d4 hydrochloride

Synonyms
2-Aminoethyl-d4 chloride hydrochloride, 2-

Chloroethyl-d4-amine HCl[2]

CAS Number 172333-26-5[2]

EC Number Not available

Molecular Formula C₂H₃D₄Cl₂N

Molecular Weight 120.01 g/mol

Intended Use
For research use only. Laboratory chemicals,

synthesis of substances.[1][3]

Physical and Chemical Properties
The following data is for the non-deuterated 2-Chloroethylamine hydrochloride and serves as

an estimate.

Property Value Source(s)

Appearance
White to light beige crystalline

powder or solid.
[4]

Melting Point 140-150 °C [4][5]

Decomposition Temp. >150 °C [6]

Solubility Soluble in water. [4][6]

pH 2 - 3 (for a solution) [6]

Stability
Stable under normal storage

conditions.[4][7]

Hazard Identification and Classification
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Classification for the non-deuterated analogue, 2-Chloroethylamine hydrochloride, is as

follows:

Hazard Class Category GHS Code Description

Skin

Corrosion/Irritation
1B H314

Causes severe skin

burns and eye

damage.[3][6]

Germ Cell

Mutagenicity
2 H341

Suspected of causing

genetic defects.[3][6]

[8]

Corrosive to Metals 1 H290
May be corrosive to

metals.[3]

Signal Word:Danger[5]

Hazard Pictograms:

Precautionary Statements:
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Code Statement Source(s)

P201
Obtain special instructions

before use.
[3][8]

P202

Do not handle until all safety

precautions have been read

and understood.

[6]

P260 Do not breathe dust/fume. [3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[3][6][8]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

[3]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.

[1]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

P310
Immediately call a POISON

CENTER/doctor.
[6]

P405 Store locked up. [1][6]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[8]
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Emergency and First-Aid Protocols
Immediate medical attention is required for all exposures.[7]
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Exposure Route Protocol Source(s)

Eye Contact

Immediately hold eyelids apart

and flush the eye continuously

with running water for at least

15 minutes. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[3][7]

Skin Contact

Immediately flush body and

clothes with large amounts of

water, using a safety shower if

available. Quickly remove all

contaminated clothing,

including footwear. Wash skin

with soap and running water.

Seek immediate medical

attention.

[3][6][7]

Inhalation

Remove from the

contaminated area to fresh air.

Lay the patient down and keep

them warm and rested. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[3][7]

Ingestion

Do NOT induce vomiting. If

vomiting occurs, lean patient

forward or place on their left

side to maintain an open

airway and prevent aspiration.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][6][7]
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Firefighting and Accidental Release Measures
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: The material is combustible.[3] Heating may cause violent rupture of

containers.[3] Hazardous decomposition products include carbon oxides (CO, CO₂), nitrogen

oxides (NOx), and hydrogen chloride gas.[7][9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][7]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[9] Wear appropriate personal

protective equipment (see Section 6). Ensure adequate ventilation. Avoid dust formation and

do not breathe dust.[9]

Environmental Precautions: Prevent the product from entering drains or surface water.[8][9]

Containment and Cleanup: Use dry cleanup procedures.[3] Sweep up the material, avoiding

dust generation, and shovel it into a suitable, labeled container for disposal.[3][9]

Handling, Storage, and Personal Protection
Experimental Protocol: Safe Handling

Preparation: Before handling, read and understand the MSDS for the non-deuterated

analogue. Ensure a safety shower and eyewash station are readily accessible.[7]

Engineering Controls: Handle the material in a well-ventilated area, preferably in a chemical

fume hood.[3][9]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166

or NIOSH standards.[7][9]

Skin Protection: Wear impervious protective clothing and chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves before use.[7][9]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or EN 149 approved

particulate respirator.[7]

Hygiene: Avoid all personal contact.[3] Do not eat, drink, or smoke in the work area.[3] Wash

hands thoroughly after handling.[3][8]

Storage Conditions:

Store in a cool, dry, well-ventilated, and locked area.[3][6]

Keep the container tightly closed and protected from moisture.[4][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]
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Figure 1: Safe Chemical Handling Workflow
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Figure 1: Safe Chemical Handling Workflow
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Figure 2: Emergency Response Logic for Exposure
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Figure 2: Emergency Response Logic for Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 2-Chloroethyl-d4-amine HCl | CAS 172333-26-5 | Chemical-Suppliers [chemical-
suppliers.eu]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

4. 2-Chloroethylamine hydrochloride | 870-24-6 [chemicalbook.com]

5. 2-Chloroethylamine 99 870-24-6 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1146207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1146207?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/aldrich/b38503?userType=undefined
https://www.chemical-suppliers.eu/enp/chloroethyl-amine-hcl-PX243276
https://www.chemical-suppliers.eu/enp/chloroethyl-amine-hcl-PX243276
https://store.apolloscientific.co.uk/storage/msds/OR0986_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3348187.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/c40200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. dcfinechemicals.com [dcfinechemicals.com]

7. fishersci.com [fishersci.com]

8. tcichemicals.com [tcichemicals.com]

9. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Material Safety of 2-
Chloroethanamine-d4 hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146207#2-chloroethanamine-d4-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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